![molecular formula C8H6ClF3 B1349371 2-Chloro-4-methylbenzotrifluoride CAS No. 74483-46-8](/img/structure/B1349371.png)
2-Chloro-4-methylbenzotrifluoride
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Overview
Description
Synthesis Analysis
The synthesis of halogenated aromatic compounds is a topic of interest in several papers. For instance, paper describes the synthesis of 4-chloro-2,3,5-trifluorobenzoic acid from methyl 2,3,4,5-tetrafluorobenzoate through a multi-step process. Similarly, paper outlines a practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, which involves nitration, esterification, and reduction steps. These methods could potentially be adapted for the synthesis of this compound by incorporating a methyl group at the appropriate position on the benzene ring.
Molecular Structure Analysis
The molecular structure of halogenated aromatic compounds is often determined using spectroscopic methods and computational chemistry. For example, paper uses DFT calculations to determine the structural parameters of certain dyes and compares them with X-ray data of similar molecules. Paper also uses DFT methods to analyze the molecular structure of 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate, which could provide insights into the electronic structure of this compound due to the presence of a chloro and a methyl group on the benzene ring.
Chemical Reactions Analysis
The reactivity of halogenated aromatic compounds is influenced by the presence of electron-withdrawing groups such as chloro and trifluoromethyl groups. Paper discusses the use of 4-chloro-2-fluoro-5-nitrobenzoic acid as a building block for heterocyclic synthesis, indicating that chloro and fluoro groups can be reactive sites for further chemical transformations. This suggests that this compound may also undergo various chemical reactions at the chloro and trifluoromethyl groups.
Physical and Chemical Properties Analysis
The physical and chemical properties of halogenated aromatic compounds are closely related to their molecular structure. Paper describes the crystal structure and biological activity of a chlorobenzaldehyde derivative, which could be relevant to understanding the properties of this compound. The presence of halogen atoms can affect the boiling point, melting point, and solubility of the compound. Additionally, the electronic properties such as HOMO and LUMO energies, discussed in paper , are important for understanding the reactivity and stability of the compound.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Derivatives
A study described the synthesis of 4-chloro-2,2-difluoro[1,3]dioxole[4,5-c]pyridine, demonstrating the utility of 2-Chloro-4-methylbenzotrifluoride derivatives in medicinal chemistry as potentially stable alternatives to benzodioxole fragments (Catalani, Paio, & Perugini, 2010).
Characterization of Trifluoromethyl-Substituted Compounds
Research analyzed the structures of various trifluoromethyl-substituted compounds, including those related to this compound, providing insights into their chemical properties and potential applications (Li et al., 2005).
Advanced Materials and Chemical Interactions
Palladium Complexes
A study on palladium(II) complexes with a novel chelating iminocarbene ligand showed potential applications in material science and catalysis, highlighting the versatility of this compound derivatives (Frøseth, Dhindsa, Røise, & Tilset, 2003).
Phototransformation Studies
The phototransformation of 4-chloro-2-methylphenol, a compound related to this compound, was studied, providing insights into environmental interactions and degradation processes (Vialaton, Richard, Baglio, & Payá-pérez, 1998).
Molecular and Crystallographic Analysis
Molecular Structure Analysis
Research on 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate, a related compound, focused on its molecular structure, providing a framework for understanding similar compounds' physical and chemical properties (Kumar et al., 2014).
Charge Density Analysis
A study on heterohalogen and homohalogen intermolecular interactions in molecular crystals, including compounds similar to this compound, offered detailed insights into molecular interactions and electronic properties (Hathwar & Row, 2011).
Mechanism of Action
Target of Action
This compound is primarily used in organic synthesis
Biochemical Pathways
As a chemical intermediate, it is primarily involved in synthetic reactions rather than biological pathways .
Result of Action
As a chemical intermediate, its primary role is in the synthesis of other compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-4-methylbenzotrifluoride. For instance, its reactivity may be influenced by temperature, pH, and the presence of other chemicals. It should be stored in a dry, room temperature environment .
properties
IUPAC Name |
2-chloro-4-methyl-1-(trifluoromethyl)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF3/c1-5-2-3-6(7(9)4-5)8(10,11)12/h2-4H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHDYNLHQHOFWGR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClF3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40371483 |
Source
|
Record name | 2-Chloro-4-methylbenzotrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40371483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74483-46-8 |
Source
|
Record name | 2-Chloro-4-methylbenzotrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40371483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-4-methylbenzotrifluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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